![molecular formula C8H13NO2 B3024895 (S)-3-cyano-5-methylhexanoic acid CAS No. 181289-37-2](/img/structure/B3024895.png)
(S)-3-cyano-5-methylhexanoic acid
Overview
Description
(S)-3-cyano-5-methylhexanoic acid, also known as (S)-3-cyano-5-methylhexanoate, is a naturally occurring organic compound and an important intermediate in the synthesis of other chemicals. It is a colorless liquid with a strong odor, and is found in small amounts in some fruits, vegetables, and nuts. It can also be produced synthetically in the laboratory. In addition to its use in the synthesis of other chemicals, this compound has a number of scientific applications, including its use in biochemistry and physiology, and its potential as a therapeutic agent.
Scientific Research Applications
Enzymatic Production for Pharmaceutical Intermediates
(S)-3-Cyano-5-methylhexanoic acid ethyl ester, derived from this compound, is a valuable synthetic intermediate for the production of pregabalin, an important pharmaceutical compound. Research by Zheng et al. (2012) and Zheng et al. (2014) demonstrates the effectiveness of enzymatic processes in producing this compound. Immobilized lipase from Pseudomonas cepacia and a novel biocatalytic route using whole cells of newly isolated Arthrobacter sp. ZJB-09277 have been explored for their efficiency in synthesizing this compound ethyl ester with high substrate loading and enantioselectivity (Zheng et al., 2012) (Zheng et al., 2014).
Purification Processes
Wu et al. (2020) have developed an aqueous two-phase system (ATPS) for extracting this compound from bioconversion broth, which is crucial for its purification. This approach, involving acetone/ammonium sulfate, has shown high efficiency in product recovery and purity, crucial for pharmaceutical applications (Wu et al., 2020).
Conversion and Synthesis Optimization
Zagami et al. (2012) explored the conversion of pregabalin to this compound, demonstrating a method to recycle the undesired enantiomer of pregabalin, enhancing the sustainability of its production process (Zagami et al., 2012). Moreover, Gang (2010) and Mansoori et al. (2019) focused on optimizing the synthesis process for the chiral intermediates of pregabalin, aiming to increase yield and cost-effectiveness (Gang, 2010) (Mansoori et al., 2019).
Biocatalytic and Bioengineering Approaches
Research by Li et al. (2014) and Zheng et al. (2016) demonstrates the use of biocatalysis and bioengineering in improving the synthesis of chiral intermediates for pregabalin. They have shown the engineering of lipases to enhance their activity and enantioselectivity in the hydrolysis of related compounds (Li et al., 2014) (Zheng et al., 2016).
properties
IUPAC Name |
(3S)-3-cyano-5-methylhexanoic acid | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13NO2/c1-6(2)3-7(5-9)4-8(10)11/h6-7H,3-4H2,1-2H3,(H,10,11)/t7-/m0/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MGWZYUMZVZMKTN-ZETCQYMHSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC(CC(=O)O)C#N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)C[C@@H](CC(=O)O)C#N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70431807 | |
Record name | (S)-3-cyano-5-methylhexanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70431807 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
155.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
181289-37-2 | |
Record name | (S)-3-cyano-5-methylhexanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70431807 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.